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Compound of Interest

Compound Name: YM 900

Cat. No.: B1683505

YM-900 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the solubility and handling of YM-900, a potent
AMPA/kainate receptor antagonist.

Frequently Asked Questions (FAQs)

Q1: What is YM-9007?

Al: YM-900, also known as YM-90K, is a selective antagonist for the a-amino-3-hydroxy-5-
methyl-4-isoxazolepropionic acid (AMPA) and kainate receptors.[1] It is a valuable tool for
studying glutamatergic neurotransmission and its role in various neurological conditions.

Q2: What is the primary solvent for dissolving YM-9007?

A2: The recommended solvent for YM-900 is Dimethyl Sulfoxide (DMSO).[2] It is readily
soluble in DMSO, allowing for the preparation of concentrated stock solutions.

Q3: What are the storage recommendations for YM-9007?

A3: YM-900 powder should be stored in a dry, dark environment. For short-term storage (days
to weeks), a temperature of 0 - 4°C is recommended. For long-term storage (months to years),
it is best to store it at -20°C.[2] Stock solutions in DMSO can be stored at -20°C for long-term
use.
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Troubleshooting Guide: Solubility Issues

Q4: 1 am having trouble dissolving YM-900 in my agueous experimental buffer (e.g., PBS).
What should | do?

A4: YM-900 is known to have poor solubility in aqueous solutions. Direct dissolution in buffers
like PBS is not recommended. The best practice is to first prepare a high-concentration stock
solution in 100% DMSO and then dilute this stock into your aqueous buffer to the final desired
concentration.

Q5: Even after preparing a DMSO stock, | see precipitation when | dilute it into my aqueous
buffer. How can | prevent this?

A5: This is a common issue when diluting a DMSO stock of a poorly soluble compound into an
agueous medium. Here are several steps you can take to mitigate this:

o Decrease the Final Concentration: The most straightforward solution is to lower the final
concentration of YM-900 in your aqueous buffer.

 Increase the Percentage of DMSO: If your experimental system can tolerate it, increasing
the final percentage of DMSO in your aqueous solution (e.g., from 0.1% to 0.5% or 1%) can
help maintain solubility. Always check the DMSO tolerance of your specific cell line or
experimental model.

¢ Use a Surfactant: Adding a small amount of a biocompatible surfactant, such as Tween® 80
or Pluronic® F-68, to your aqueous buffer can help to emulsify the compound and prevent
precipitation.

e Sonication: After diluting the DMSO stock into the aqueous buffer, brief sonication in a water
bath can help to disperse the compound and break up any small aggregates that may have
formed.

o Gentle Warming: Gently warming the aqueous buffer (e.g., to 37°C) before and after adding
the DMSO stock can sometimes improve solubility. However, be cautious about the
temperature stability of YM-900 and other components in your buffer.

Q6: Can | dissolve YM-900 in ethanol or methanol?
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A6: While DMSO is the recommended solvent, some similar organic compounds may have
limited solubility in alcohols like ethanol. However, specific solubility data for YM-900 in ethanol
or methanol is not readily available. If you choose to try these solvents, it is recommended to
test solubility on a small scale first. Prepare a stock solution in the alcohol and then perform a
serial dilution into your aqueous buffer, monitoring for any signs of precipitation.

Data Presentation: YM-900 Solubility
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Experimental Protocols
Protocol 1: Preparation of a 10 mM YM-900 Stock
Solution in DMSO

Materials:

YM-900 powder (Molecular Weight: 273.21 g/mol )

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer
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Procedure:

Calculate the required mass of YM-900: To prepare 1 mL of a 10 mM stock solution, you will
need 2.73 mg of YM-900.

o Calculation: 10 mmol/L * 1 L/1000 mL * 273.21 g/mol * 1000 mg/g = 2.73 mg/mL

o Weigh the YM-900: Carefully weigh out the calculated mass of YM-900 powder and place it
into a sterile microcentrifuge tube.

o Add DMSO: Add the appropriate volume of anhydrous DMSO to the tube containing the YM-
900 powder. For 1 mL of stock solution, add 1 mL of DMSO.

e Dissolve the compound: Vortex the tube for 1-2 minutes until the YM-900 is completely
dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

o Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles
and store at -20°C for long-term use.
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Caption: Experimental workflow for preparing and troubleshooting YM-900 solutions.
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Caption: Simplified signaling pathway of AMPA receptor and the inhibitory action of YM-900.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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